Cas no 2680786-13-2 (benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate)

Benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate is a fluorinated carbamate derivative characterized by its unique structural features, including a difluorinated hydroxyhexane backbone and a benzyl-protected carbamate group. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for constructing bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the hydroxy and carbamate functionalities offer sites for further derivatization. Its rigid, branched alkyl chain may contribute to steric control in reactions. The compound's synthetic utility lies in its ability to serve as a precursor for pharmaceuticals or agrochemicals requiring fluorinated motifs.
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate structure
2680786-13-2 structure
Product Name:benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
CAS No:2680786-13-2
MF:C17H25F2NO3
MW:329.382112264633
CID:5623875
PubChem ID:165931809
Update Time:2025-11-01

benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
    • 2680786-13-2
    • EN300-28295394
    • Inchi: 1S/C17H25F2NO3/c1-15(2,3)13(21)17(18,19)16(4,5)20-14(22)23-11-12-9-7-6-8-10-12/h6-10,13,21H,11H2,1-5H3,(H,20,22)
    • InChI Key: BHBXYWKEFMIZAH-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C)NC(=O)OCC1C=CC=CC=1)(C(C(C)(C)C)O)F

Computed Properties

  • Exact Mass: 329.18024998g/mol
  • Monoisotopic Mass: 329.18024998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.6Ų

benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295394-1g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2
1g
$2900.0 2023-09-07
Enamine
EN300-28295394-5g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2
5g
$8406.0 2023-09-07
Enamine
EN300-28295394-10g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2
10g
$12465.0 2023-09-07
Enamine
EN300-28295394-0.05g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
0.05g
$2435.0 2025-03-19
Enamine
EN300-28295394-0.1g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
0.1g
$2551.0 2025-03-19
Enamine
EN300-28295394-0.25g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
0.25g
$2668.0 2025-03-19
Enamine
EN300-28295394-0.5g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
0.5g
$2783.0 2025-03-19
Enamine
EN300-28295394-1.0g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
1.0g
$2900.0 2025-03-19
Enamine
EN300-28295394-2.5g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
2.5g
$5683.0 2025-03-19
Enamine
EN300-28295394-5.0g
benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate
2680786-13-2 95.0%
5.0g
$8406.0 2025-03-19

Additional information on benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate

Research Brief on Benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate (CAS: 2680786-13-2)

Benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate (CAS: 2680786-13-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated and hydroxylated hexane backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its structural properties. The presence of the difluoro and hydroxy groups in the molecule is believed to confer enhanced stability and bioavailability, making it a valuable candidate for further pharmacological evaluation.

One of the key areas of interest is the compound's potential role as a protease inhibitor. Preliminary in vitro assays have demonstrated its ability to selectively inhibit certain classes of proteases, which are often implicated in pathological conditions such as cancer and inflammatory diseases. The carbamate moiety in the molecule is thought to interact with the active site of the target enzymes, thereby modulating their activity.

In addition to its therapeutic potential, benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate has also been explored as a building block in the synthesis of more complex pharmaceutical agents. Its structural features allow for further derivatization, enabling the development of analogs with tailored biological activities. Recent synthetic efforts have focused on optimizing the yield and purity of the compound, employing green chemistry principles to minimize environmental impact.

Despite these promising developments, challenges remain in the scalability and clinical translation of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research aims to bridge these gaps, with the ultimate goal of advancing benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate into the drug development pipeline.

In conclusion, benzyl N-(3,3-difluoro-4-hydroxy-2,5,5-trimethylhexan-2-yl)carbamate represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural and functional properties position it as a valuable tool for understanding biological mechanisms and developing novel therapeutics. Continued investigation into its pharmacological profile and synthetic applications will be crucial in unlocking its full potential.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd